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Compound of Interest

Compound Name: O-Cresyl glycidyl ether

Cat. No.: B1330400

This document provides immediate, essential guidance for the safe handling and disposal of O-
Cresyl glycidyl ether (CGE), tailored for research scientists and drug development
professionals. The following procedures are designed to minimize risk and ensure a safe
laboratory environment.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for O-Cresyl glycidyl

ether.
Property Value
Molecular Formula C10H1202[1][2]I3]
Molecular Weight 164.2 g/mol [1][2][3]
Appearance Colorless to light yellow liquid[2][3]
Flash Point 113°C (235.4°F) closed cup; 200°F (93.3°C)[1]

[2]

Boiling Point 498°F (259°C) at 760 mmHg[1]
Specific Gravity 1.09 at 68°F (20°C)[1]
Water Solubility Less than 1 mg/mL at 72°F (22°C)[1]
Vapor Density 5.7 (Air = 1)[2][3]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following step-by-step protocol is mandatory for all personnel handling O-
Cresyl glycidyl ether.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: All work with O-Cresyl glycidyl ether must be conducted in a well-ventilated
area, preferably within a chemical fume hood with good airflow.[2][4]

o Eye Protection: Wear safety goggles or a face shield to protect against splashes.[2][4][5]
o Skin Protection:

o Gloves: Use nitrile or neoprene gloves for adequate skin protection.[4] Always inspect
gloves for integrity before use.

o Lab Coat: A buttoned lab coat must be worn at all times.

o Protective Clothing: For larger quantities or when there is a significant risk of splashing,
wear impervious clothing to prevent skin contact.[2][6]

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is required.[5][7] A respiratory
protection program that meets OSHA 1910.134 and ANSI Z88.2 requirements should be
followed.[4]

Safe Handling and Storage

» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and dark place, separated from strong oxidants, strong bases, strong
acids, and amines.[2][3] The container should be tightly closed.[4]
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e Handling:
o Avoid contact with skin and eyes.[4]
o Do not eat, drink, or smoke in the work area.[2]

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[4]

o Avoid generating mists or vapors.

o This chemical is combustible; keep away from open flames and sources of ignition.[2]

Spill Response

e Immediate Actions:

o Evacuate the immediate area.

o If safe to do so, remove all sources of ignition.[1][7]
o Small Spills:

o For small spills, absorb the liquid with an inert absorbent material such as sand, earth, or
absorbent paper.[1][2][7]

o Collect the absorbed material and contaminated items into a sealed, vapor-tight plastic
bag for disposal.[1][7]

e Large Spills:
o For larger spills, isolate the spill area for at least 50 meters (150 feet) in all directions.[1][7]

o Contact your institution's environmental health and safety (EHS) department immediately.

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if
present and easy to do.[1][2] Seek immediate medical attention, even if no symptoms are
present.[1][3]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with plenty of soap and water.[1][2][4] If irritation develops or persists, seek medical
attention.[4]

 Inhalation: Move the exposed individual to fresh air at once.[4][8] If breathing is difficult or
has stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation) and seek
immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to drink.[4] Seek immediate medical attention.[4]

Disposal Plan

Proper disposal of O-Cresyl glycidyl ether and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o All waste materials, including unused product, contaminated absorbents, and disposable
PPE, must be collected in a designated, properly labeled, and sealed container.

e Disposal Method:

o Dispose of all chemical waste in accordance with local, state, and federal regulations.[4]
Do not allow the material to enter storm drains or sewer systems.[4]

o Contact your institution's EHS department for guidance on proper disposal procedures. Do
not incinerate closed containers.[4]

Procedural Workflow

The following diagram illustrates the key decision points and actions for handling O-Cresyl
glycidyl ether.
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O-Cresyl Glycidyl Ether Handling Workflow

Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\J

Work in a Chemical Fume Hood

l

Handle O-Cresyl Glycidyl Ether

Spill Occurs? Exposure Occurs?

Yes (Large) Yes

Initiate First Aid
(Eye, Skin, Inhalation, Ingestion)

Small Spill Procedure:
Absorb, Collect, Clean

\J

Large Spill Procedure:
Evacuate, Isolate, Call EHS

Decontaminate Work Area Seek Immediate Medical Attention

l

Dispose of Waste Properly

l

Remove PPE

'

Wash Hands Thoroughly

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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